Cas no 1001578-73-9 ((2E)-1-(2,5-Dichlorophenyl)-3-(2-fluorophenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(2,5-Dichlorophenyl)-3-(2-fluorophenyl)prop-2-en-1-one
• CAS No: 1001578-73-9
• MF: C₁₅H₉Cl₂FO
• MW: 295.135765790939
• MDL: MFCD21335087
• CID: 4675469
• Update Time: 2025-09-28

(2E)-1-(2,5-Dichlorophenyl)-3-(2-fluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(2,5-Dichlorophenyl)-3-(2-fluorophenyl)prop-2-en-1-one
• (E)-1-(2,5-dichlorophenyl)-3-(2-fluorophenyl)prop-2-en-1-one

• MDL： MFCD21335087
• Inchi： 1S/C15H9Cl2FO/c16-11-6-7-13(17)12(9-11)15(19)8-5-10-3-1-2-4-14(10)18/h1-9H/b8-5+
• InChI Key： QRBXHVQSROXPLJ-VMPITWQZSA-N
• SMILES： ClC1C=CC(=CC=1C(/C=C/C1C=CC=CC=1F)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on (2E)-1-(2,5-Dichlorophenyl)-3-(2-fluorophenyl)prop-2-en-1-one

Introduction to (2E)-1-(2,5-Dichlorophenyl)-3-(2-fluorophenyl)prop-2-en-1-one (CAS No. 1001578-73-9)

(2E)-1-(2,5-Dichlorophenyl)-3-(2-fluorophenyl)prop-2-en-1-one, with the CAS number 1001578-73-9, is a significant compound in the field of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both chloro and fluoro substituents in its aromatic rings imparts distinct electronic and steric effects, making it a versatile scaffold for drug discovery.

The compound belongs to the class of α,β-unsaturated ketones, which are known for their broad spectrum of biological activities. The specific arrangement of the chloro and fluoro groups on the phenyl rings enhances its interaction with biological targets, thereby increasing its pharmacological relevance. Recent studies have highlighted the importance of such substituted compounds in developing novel therapeutic agents.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have been extensively explored. The double bond in the prop-2-enone moiety allows for various functionalization strategies, enabling chemists to modify its properties for specific applications. Researchers have utilized advanced synthetic techniques to optimize the yield and purity of (2E)-1-(2,5-Dichlorophenyl)-3-(2-fluorophenyl)prop-2-en-1-one, ensuring that it meets the stringent requirements for further biological testing.

The structural features of this compound make it an attractive candidate for investigating its pharmacological effects. Preliminary studies have suggested that it may exhibit potent activity against various biological targets, including enzymes and receptors involved in inflammatory and infectious diseases. The dual presence of chloro and fluoro substituents is particularly noteworthy, as these groups are frequently found in bioactive molecules due to their ability to modulate electronic properties and binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of (2E)-1-(2,5-Dichlorophenyl)-3-(2-fluorophenyl)prop-2-en-1-one with target proteins. These simulations have provided valuable insights into how the molecule interacts with biological systems, guiding the design of more effective derivatives. The integration of experimental data with computational models has been crucial in understanding the mechanistic basis of its potential therapeutic effects.

The pharmaceutical industry has shown interest in exploring the therapeutic potential of this compound. Preclinical studies are underway to evaluate its efficacy and safety profiles in various disease models. The results from these studies will be instrumental in determining whether this molecule can progress to clinical trials and ultimately become a new treatment option for patients.

The synthesis of analogs based on the core structure of (2E)-1-(2,5-Dichlorophenyl)-3-(2-fluorophenyl)prop-2-en-1-one has been a focal point for many research groups. By modifying specific substituents or introducing new functional groups, scientists aim to enhance its pharmacological properties while minimizing potential side effects. This approach is part of a broader effort to develop more selective and potent drugs.

The role of spectroscopic techniques in characterizing this compound cannot be overstated. Methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR) have provided detailed information about its molecular structure and purity. These analytical tools are essential for ensuring that the compound meets the high standards required for pharmaceutical applications.

The environmental impact of synthesizing and using this compound is also a consideration in modern drug development. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce energy consumption during production. Sustainable synthetic routes not only benefit the environment but also improve cost-efficiency, making them more viable for large-scale manufacturing.

In conclusion, (2E)-1-(2,5-Dichlorophenyl)-3-(2-fluorophenyl)prop-2-en-1-one (CAS No. 1001578-73-9) represents a promising area of research in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in the development of novel therapeutic agents.